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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylpyrazine-d5

Cat. No.: B12383299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for 3-Ethyl-2,5-dimethylpyrazine-d5. This

deuterated analog of a common flavor and aroma compound is primarily used as an internal

standard in quantitative analytical studies, such as pharmacokinetic and metabolic profiling.

Understanding the purity, identity, and stability of this compound is critical for ensuring the

accuracy and reliability of experimental results.

Compound Information
Parameter Specification

Compound Name 3-Ethyl-2,5-dimethylpyrazine-d5

CAS Number Not available

Molecular Formula C₈H₇D₅N₂

Molecular Weight 141.23 g/mol

Structure

Appearance Colorless to light yellow liquid

Storage Store at 2-8°C, protected from light
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Analytical Data
The following tables summarize the quantitative data typically found on a CoA for 3-Ethyl-2,5-
dimethylpyrazine-d5.

Table 2.1: Purity and Impurity Profile
Test Method Specification Result

Chemical Purity GC-MS ≥ 98.0% 99.5%

Isotopic Purity (d5) GC-MS ≥ 99 atom % D 99.6 atom % D

d0 Impurity GC-MS ≤ 0.5% 0.1%

Water Content Karl Fischer Titration ≤ 0.5% 0.12%

Residual Solvents Headspace GC
Complies with USP

<467>
Compliant

Table 2.2: Identity Confirmation
Test Method Specification Result

¹H NMR 300 MHz, CDCl₃ Conforms to structure Conforms

Mass Spectrum GC-MS (EI) Conforms to structure Conforms

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity

Instrumentation: Agilent 7890B GC system coupled to a 5977A Mass Selective Detector.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium, constant flow at 1.0 mL/min.
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Inlet Temperature: 250°C.

Injection Volume: 1 µL, split ratio 20:1.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C.

Hold: 5 minutes at 280°C.

MSD Transfer Line Temperature: 280°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-450.

Data Analysis: Chemical purity is determined by the area percentage of the main peak.

Isotopic purity is calculated from the relative abundances of the deuterated and non-

deuterated molecular ions.

Karl Fischer Titration for Water Content
Instrumentation: Mettler Toledo C20 Coulometric Karl Fischer Titrator.

Reagent: Hydranal™-Coulomat AG.

Sample Preparation: A known weight of the sample is accurately dissolved in a suitable

anhydrous solvent.

Procedure: The prepared sample is injected into the titration cell. The instrument

automatically titrates the water present and calculates the water content as a percentage of

the sample weight.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
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Instrumentation: Bruker Avance III 300 MHz NMR Spectrometer.

Solvent: Chloroform-d (CDCl₃).

Procedure: A small amount of the sample is dissolved in the deuterated solvent. The ¹H NMR

spectrum is acquired and processed. The chemical shifts, multiplicities, and integrations of

the observed signals are compared with the expected pattern for 3-Ethyl-2,5-
dimethylpyrazine-d5 to confirm its identity.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the analysis of 3-
Ethyl-2,5-dimethylpyrazine-d5.
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Caption: Workflow for generating a Certificate of Analysis.
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Caption: Experimental workflow for GC-MS analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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